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Compound of Interest

Compound Name: Izumenolide

Cat. No.: B15567312

Get Quote

A comprehensive analysis of the structure-activity relationship (SAR) of Izumenolide and its

analogs remains a significant challenge due to the limited publicly available information on their

chemical structures and biological data. Izumenolide, a natural product isolated from the

bacterium Micromonospora chalcea subsp. izumensis, has been identified as a potent inhibitor

of β-lactamases, enzymes that confer resistance to β-lactam antibiotics in bacteria. However, a

detailed comparative guide on its analogs is currently hampered by the absence of a publicly

disclosed chemical structure for the parent compound and a lack of extensive studies on a

series of its derivatives.

Our investigation into the scientific literature has confirmed the existence and primary biological

activity of Izumenolide. Seminal studies published in 1980 highlighted its potent inhibitory

action against β-lactamases, particularly those from Gram-negative bacteria, with a reported

IC50 value of 0.01 µg/mL for the TEM-2 β-lactamase.[1] The mechanism of inhibition has been

described as irreversible and exhibiting mixed-reaction kinetics.[1] Furthermore, Izumenolide
demonstrated the ability to protect β-lactam antibiotics like ampicillin and cephaloridine from

degradation by these enzymes, although its effectiveness in whole-cell assays was noted to be

limited by cellular permeability.[1]
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A related natural product, Dotriacolide, has been mentioned as an analog of Izumenolide,

differing in the number of O-sulfate groups and the size of its lactone ring. This suggests that

the core structure of Izumenolide is likely a macrolactone. The existence of a polyketide

synthase (PKS) gene cluster associated with Izumenolide production further supports its

classification as a polyketide-derived macrolide.

Despite these initial findings, the fundamental prerequisite for a structure-activity relationship

study—the elucidated chemical structure of the lead compound—is not available in the public

domain. Without this crucial piece of information, it is impossible to:

Systematically analyze how modifications to different parts of the Izumenolide scaffold affect

its β-lactamase inhibitory activity.

Develop a pharmacophore model for β-lactamase inhibition by this class of compounds.

Design and synthesize novel, potentially more potent and permeable analogs.

Consequently, the creation of a detailed comparison guide with quantitative data tables,

experimental protocols, and signaling pathway diagrams, as initially intended, cannot be

fulfilled at this time. The scientific community awaits the disclosure of the chemical structure of

Izumenolide to unlock the potential for developing new β-lactamase inhibitors based on its

unique scaffold. Further research into the synthesis and biological evaluation of a diverse range

of Izumenolide analogs is imperative to establish a clear and actionable structure-activity

relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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